1-(4-(((3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one

• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol
• IUPAC Name: 1-[4-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methylamino]phenyl]butan-1-one
• InChI: InChI=1S/C22H25N3O/c1-4-8-22(26)18-11-13-19(14-12-18)23-15-21-16(2)24-25(17(21)3)20-9-6-5-7-10-20/h5-7,9-14,23H,4,8,15H2,1-3H3
• InChI Key: SNURYXQBHWFHRX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC=C(C=C1)NCC2=C(N(N=C2C)C3=CC=CC=C3)C

Description

1-(4-(((3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl)amino)phenyl)butan-1-one is a useful research compound. Its molecular formula is C22H25N3O and its molecular weight is 347.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 20 ml vial, to a solution of solution of 1-(4-aminophenyl)butan-1-one (46 mg, 0.28 mmol) dissolved in DCM/MeOH (0.6 mL) was added a solution of 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde (112 mg, 0.56 mmol) in DMA (1.8 mL). A solution of acetic acid (50 mg, 0.84 mmol) in DCM/MeOH (0.6 mL) was then added, followed by the addition of 361 mg of MP-CNBH3 resin (3 eq.; subst. 2.34 mmoles/g). The vial was capped and was then heated with shaking overnight at 55° C. The progress of the reaction was monitored by LC/MS. After completion of the reaction, the reaction mixture was concentrated to dryness. The resulting residue was dissolved in 1:1 DMSO/MeOH. Purification by reverse phase HPLC (TFA method) gave the title compound.